Cas no 2680814-96-2 (3-[(2-Phenylethyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid)

• Product Name: 3-[(2-Phenylethyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid
• CAS No: 2680814-96-2
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 6278355
• PubChem ID: 165917135
• Update Time: 2025-10-11

3-[(2-Phenylethyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2-phenylethyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid
• 2680814-96-2
• EN300-28285098
• 3-[(2-Phenylethyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid

• Inchi： 1S/C15H19NO4/c1-2-12-20-15(19)16(11-9-14(17)18)10-8-13-6-4-3-5-7-13/h2-7H,1,8-12H2,(H,17,18)
• InChI Key： ZYKRSWOMXVDABR-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(CCC(=O)O)CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-[(2-Phenylethyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid

Comprehensive Overview of 3-[(2-Phenylethyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid (CAS No. 2680814-96-2)

3-[(2-Phenylethyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid (CAS No. 2680814-96-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a phenylethyl group linked to a propanoic acid backbone through a carbamate linkage, which is further modified with an allyloxycarbonyl (Alloc) protecting group. The presence of these functional groups makes it a versatile intermediate in peptide synthesis and drug development.

In recent years, the demand for custom peptide synthesis and small molecule pharmaceuticals has surged, driven by advancements in targeted drug delivery and bioconjugation techniques. Researchers are increasingly exploring compounds like 3-[(2-Phenylethyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid for their potential in creating prodrugs and biodegradable polymers. Its CAS No. 2680814-96-2 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and biotechnology applications.

The compound's allyloxycarbonyl group is particularly noteworthy, as it serves as a protecting group for amines in peptide synthesis. This feature aligns with the growing interest in green chemistry and sustainable synthesis methods, where researchers seek efficient and environmentally friendly ways to build complex molecules. Additionally, its phenylethyl moiety contributes to its lipophilicity, making it a candidate for blood-brain barrier penetration studies—a hot topic in neurological drug development.

From a technical perspective, 3-[(2-Phenylethyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid exhibits stability under standard laboratory conditions, but its reactivity can be tailored for specific applications. For instance, the Alloc group can be selectively removed using palladium catalysts, a process widely discussed in forums about click chemistry and bioorthogonal reactions. This adaptability has led to its inclusion in studies on drug-eluting stents and controlled-release formulations.

In the context of SEO optimization, queries such as "Alloc-protected amino acids" and "CAS 2680814-96-2 applications" are trending among chemists and pharmaceutical professionals. The compound's role in peptide-based therapeutics—especially for cancer immunotherapy and antiviral agents—further elevates its profile. Its molecular structure is often compared to other N-protected amino acid derivatives, highlighting its niche in structure-activity relationship (SAR) studies.

Quality control and analytical characterization of 3-[(2-Phenylethyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid typically involve techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with Good Manufacturing Practices (GMP), a critical consideration for industries focusing on regulatory compliance and batch-to-batch consistency. The compound's purity is also a key factor in its use for high-throughput screening platforms.

Looking ahead, the integration of machine learning in molecular design could unlock new applications for this compound. For example, its carbamate linkage might be optimized for enzyme-responsive drug release, a concept gaining traction in precision medicine. As the scientific community continues to explore bioactive small molecules, CAS No. 2680814-96-2 remains a valuable tool for innovators addressing challenges in drug solubility and formulation stability.